Cas no 1094347-42-8 (methyl 2-{(pyridin-3-yl)methylamino}benzoate)

• Product Name: methyl 2-{(pyridin-3-yl)methylamino}benzoate
• CAS No: 1094347-42-8
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 4679771
• PubChem ID: 43139501
• Update Time: 2025-11-06

methyl 2-{(pyridin-3-yl)methylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-((pyridin-3-ylmethyl)amino)benzoate
• Methyl 2-[(pyridin-3-ylmethyl)amino]benzoate
• methyl 2-{(pyridin-3-yl)methylamino}benzoate

• Inchi： 1S/C14H14N2O2/c1-18-14(17)12-6-2-3-7-13(12)16-10-11-5-4-8-15-9-11/h2-9,16H,10H2,1H3
• InChI Key： VXNNDQUODQPVGP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1NCC1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 271
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-{(pyridin-3-yl)methylamino}benzoate

Methyl 2-{(Pyridin-3-yl)methylamino}benzoate (CAS No. 1094347-42-8): An Overview

Methyl 2-{(pyridin-3-yl)methylamino}benzoate (CAS No. 1094347-42-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of methyl 2-{(pyridin-3-yl)methylamino}benzoate, highlighting recent advancements and ongoing research.

The chemical structure of methyl 2-{(pyridin-3-yl)methylamino}benzoate consists of a benzoate moiety linked to a pyridine ring through a methylamino group. This arrangement imparts specific physical and chemical properties to the compound, making it suitable for various analytical and synthetic purposes. The presence of the pyridine ring, a common heterocyclic aromatic compound, contributes to the compound's stability and reactivity, while the methylamino group enhances its solubility and bioavailability.

Recent studies have focused on the synthesis of methyl 2-{(pyridin-3-yl)methylamino}benzoate using efficient and environmentally friendly methods. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to yield high purity products with minimal by-products. This method not only improves the overall yield but also reduces the environmental impact associated with traditional synthesis routes. Additionally, the use of microwave-assisted synthesis has been explored to further enhance reaction efficiency and reduce reaction times.

In terms of biological activity, methyl 2-{(pyridin-3-yl)methylamino}benzoate has demonstrated promising results in various assays. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory properties, methyl 2-{(pyridin-3-yl)methylamino}benzoate has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor known to play a crucial role in cancer cell survival and proliferation. These findings suggest that methyl 2-{(pyridin-3-yl)methylamino}benzoate could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of methyl 2-{(pyridin-3-yl)methylamino}benzoate have also been studied extensively. Its high bioavailability and favorable metabolic profile make it an attractive candidate for drug development. In vivo studies have demonstrated that this compound is rapidly absorbed after oral administration and exhibits a long half-life, which could potentially reduce the frequency of dosing required for therapeutic efficacy.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms underlying the biological activities of methyl 2-{(pyridin-3-yl)methylamino}benzoate. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects, with initial results showing positive outcomes. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or drug interactions.

In conclusion, methyl 2-{(pyridin-3-yl)methylamino}benzoate (CAS No. 1094347-42-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.